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Compound of Interest

Compound Name: Chlorodimethyloctadecylsilane

Cat. No.: B102641 Get Quote

This document provides a comprehensive guide for the safe handling and proper disposal of

Chlorodimethyloctadecylsilane (CAS No. 18643-08-8), ensuring the safety of laboratory

personnel and compliance with environmental regulations. This chemical is corrosive and

water-reactive, demanding strict adherence to the procedures outlined below.

Immediate Safety and Hazard Information
Chlorodimethyloctadecylsilane is classified as a hazardous chemical that poses significant

risks upon improper handling. It causes severe skin burns, serious eye damage, and may lead

to respiratory irritation.[1][2][3] A critical hazard is its reactivity with water or moisture, which

produces toxic and corrosive hydrogen chloride (HCl) gas.[1][4]

Essential Personal Protective Equipment (PPE): Before handling, ensure the following PPE is

worn:

Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene).

Eye Protection: Chemical splash goggles and a full-face shield are mandatory.[4][5]

Protective Clothing: A lab coat or chemical-resistant apron.

Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood. If

exposure limits may be exceeded, a NIOSH/MSHA approved respirator is required.[1]
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Chemical and Hazard Data
The following table summarizes key quantitative data for Chlorodimethyloctadecylsilane.

Property Value Source(s)

CAS Number 18643-08-8 [1][5]

Molecular Formula C₂₀H₄₃ClSi [3]

Hazard Classification
Skin Corrosion/Irritation:

Category 1B
[1][5]

Serious Eye Damage/Irritation:

Category 1
[1]

Specific Target Organ Toxicity

(Single Exposure): Category 3

(Respiratory)

[1][5]

Signal Word Danger [1][2][5]

Flash Point
114 °C (237.2 °F) - Pensky-

Martens closed cup
[5]

Melting Point 28-30 °C [5]

Incompatible Materials

Water, Acids, Strong Oxidizing

Agents, Alcohols, Amines,

Ammonia

[1][3]

Spill Response Protocol
In the event of a spill, immediate and correct action is critical to prevent injury and

environmental contamination.

Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the area if

necessary.

Ventilate: Ensure the area is well-ventilated. All cleanup operations should be conducted

within a chemical fume hood if possible.
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Contain: Cover the spill with a non-combustible, inert absorbent material such as sand,

vermiculite, or a commercial sorbent designed for chemical spills.[6] DO NOT USE WATER

or combustible materials like paper towels.[4][7][8]

Collect: Carefully scoop the absorbed material into a clearly labeled, sealable, and corrosion-

resistant container designated for hazardous waste. Use spark-proof tools for collection.[2]

Decontaminate: Clean the spill area with a non-reactive solvent (e.g., toluene or xylene),

followed by a neutralizing agent such as a sodium bicarbonate solution.[6]

Dispose: All contaminated materials, including PPE, must be disposed of as hazardous

waste in accordance with institutional and local regulations.[6]

Proper Disposal Procedures
Disposal must comply with all local, state, and federal regulations. Never dispose of

chlorosilanes down the drain or in regular trash.[2][9]

For all quantities, the preferred and safest method is to use a licensed chemical waste disposal

service.

Package: Ensure the waste Chlorodimethyloctadecylsilane is in a properly sealed, clearly

labeled, and non-reactive container.

Label: The container must be labeled as "Hazardous Waste:

Chlorodimethyloctadecylsilane, Corrosive, Water-Reactive."

Segregate: Store the waste container in a designated, well-ventilated area away from

incompatible materials, especially water and moisture.[1]

Arrange Pickup: Contact your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste contractor to arrange for pickup and disposal, which is typically

done via high-temperature incineration with flue gas scrubbing.[2][3][4]

This procedure should only be performed by trained personnel in a controlled laboratory

setting, specifically within a chemical fume hood. This method involves neutralizing the reactive

chlorosilane with a basic slurry.[6]
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Materials:

Large beaker (volume at least 20x the volume of the silane)

Stir plate and magnetic stir bar

Dropping funnel

Calcium hydroxide (Ca(OH)₂) or Sodium Carbonate (Na₂CO₃)

Water

pH paper or pH meter

Ice bath

Procedure:

Prepare the Basic Slurry: Place the large beaker in an ice bath on a stir plate. Fill the beaker

with a large volume of cold water. Slowly add sodium carbonate or calcium hydroxide while

stirring until a slurry is formed. Ensure the amount of base is more than sufficient to

neutralize the hydrochloric acid that will be generated.

Set Up for Addition: Place the Chlorodimethyloctadecylsilane into a dropping funnel

situated securely above the beaker.

Slow Addition: Begin vigorous stirring of the basic slurry. Add the

Chlorodimethyloctadecylsilane dropwise from the funnel into the vortex of the stirring

slurry. The slow, controlled addition is crucial to manage the exothermic reaction and the

release of HCl gas.

React and Monitor: Continue stirring for at least 2 hours after the addition is complete to

ensure full neutralization.

Check pH: Test the pH of the solution to ensure it is neutral (pH 6-8). If it is still acidic, add

more base and continue stirring.
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Waste Separation and Disposal: Once neutralized, the resulting mixture contains solid silicon

dioxide and a salt solution (e.g., calcium chloride or sodium chloride).

Solid Waste: Separate the solid precipitate by filtration. Place the solid waste into a

labeled hazardous waste container.[6]

Aqueous Waste: The remaining aqueous filtrate, if free of other regulated substances, may

be suitable for drain disposal with copious amounts of water, pending verification with local

regulations.[6]

Empty containers that held Chlorodimethyloctadecylsilane must be decontaminated before

disposal.

Triple Rinse: The first rinse must be collected and disposed of as hazardous waste.[9] A

suitable rinsing agent is a 5% aqueous solution of sodium hydroxide or soda ash, followed

by water.[8]

Collect Rinsate: All rinsate from the initial rinse must be collected and treated as hazardous

waste. For highly toxic materials, the first three rinses must be collected.[9]

Final Disposal: Once thoroughly decontaminated and air-dried, the container can be

disposed of according to institutional guidelines, which may include puncturing it to prevent

reuse and placing it in a sanitary landfill.[2]
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Start: Have
Chlorodimethyloctadecylsilane Waste

Assess Quantity of Waste

Large Quantity (>100g)
or Bulk Disposal

Large

Small Lab Quantity (<100g)

Small

1. Package in sealed,
corrosion-resistant container

Perform Laboratory Neutralization
(See Protocol 4.2)

2. Label as Hazardous Waste:
'Chlorosilane, Corrosive,

Water-Reactive'

3. Contact EHS/Licensed Contractor
for Incineration

Have Empty Container?

Separate Solid & Liquid Waste

Dispose of Solid as
Hazardous Waste

Dispose of Neutralized Liquid
per Local Regulations

End of Disposal Process

No

Decontaminate Container
(See Protocol)

Yes

Dispose of Clean Container

Click to download full resolution via product page

Caption: Disposal workflow for Chlorodimethyloctadecylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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